1-(2-chloro-6-fluorobenzyl)-3-methyl-5-(4-methyl-1,3-thiazol-5-yl)-1H-1,2,4-triazole

• IUPAC Name: 5-[2-[(2-chloro-6-fluorophenyl)methyl]-5-methyl-1,2,4-triazol-3-yl]-4-methyl-1,3-thiazole
• InChI: InChI=1S/C14H12ClFN4S/c1-8-13(21-7-17-8)14-18-9(2)19-20(14)6-10-11(15)4-3-5-12(10)16/h3-5,7H,6H2,1-2H3
• InChI Key: HYODFRNHHALHIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C2=NC(=NN2CC3=C(C=CC=C3Cl)F)C
• Molecular Formula: C14H12ClFN4S
• Molecular Weight: 322.8 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives, including compounds similar to the one , often involves the reaction of trichloro-1,3,5-triazine with nucleophilic reagents such as fluoro-2-aminobenzothiazole, phenyl thioureas, and different substituted thioureas. These reactions yield compounds evaluated for their antimicrobial activity, confirmed by IR, H NMR, mass spectral data, and elemental analysis (Sareen, Khatri, Jain, & Sharma, 2006).

Molecular Structure Analysis

Structural characterization is pivotal in understanding the compound's interactions and reactivity. For instance, the synthesis and structural characterization of isostructural compounds with similar fluorophenyl and triazolyl components have been achieved, providing insights into their planarity and molecular conformations through single crystal diffraction (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Chemical Reactions and Properties

The reactivity of triazole derivatives with various reagents leads to a broad range of biological activities. For example, the antimicrobial and antifungal activities of novel 1,2,4-triazole derivatives have been demonstrated, indicating the potential of these compounds in agricultural applications (Ding et al., 2021).